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Compound of Interest

Compound Name: N,N,5-Trimethylisoxazol-3-amine

Cat. No.: B1408516 Get Quote

CAS Number: 60148-37-0 Molecular Formula: C₆H₁₀N₂O Molecular Weight: 126.16 g/mol

Introduction
N,N,5-Trimethylisoxazol-3-amine is a substituted isoxazole derivative. While its chemical

structure is defined, a comprehensive review of publicly available scientific literature and

technical databases reveals a significant lack of in-depth information regarding its synthesis,

specific chemical properties, biological activities, and mechanism of action. This guide aims to

provide a transparent overview of the available information, supplemented with general

knowledge of the isoxazole chemical class to offer context for researchers, scientists, and drug

development professionals.

Physicochemical and Spectroscopic Data
Exhaustive searches for specific quantitative data for N,N,5-Trimethylisoxazol-3-amine did

not yield sufficient information for a detailed tabular summary. Data typically found in technical

datasheets, such as melting point, boiling point, solubility, and spectroscopic details (NMR, IR,

Mass Spectrometry), are not readily available in the public domain for this specific compound.

Synthesis and Experimental Protocols
Detailed experimental protocols for the synthesis of N,N,5-Trimethylisoxazol-3-amine are not

described in the surveyed literature. However, general synthetic routes for the core structure, 3-
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amino-5-methylisoxazole, have been reported. These methods can provide a foundational

understanding for the potential synthesis of its N,N-dimethylated derivative.

One common approach to the 3-amino-5-methylisoxazole core involves the reaction of a nitrile

compound with hydroxyurea in the presence of an alkali metal hydroxide. The pH is typically

maintained between 10.1 and 13.[1][2] Another method describes the reaction of 3-

hydroxybutanenitrile with hydroxylamine hydrochloride and potassium carbonate, followed by

treatment with iron(III) chloride.[3]

Hypothetical Synthesis Workflow

Based on general organic chemistry principles, a potential synthesis for N,N,5-
Trimethylisoxazol-3-amine could involve the N-alkylation of 3-amino-5-methylisoxazole. This

is a logical, though unconfirmed, pathway.
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Caption: Hypothetical synthesis of N,N,5-Trimethylisoxazol-3-amine.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://patents.google.com/patent/CA1301766C/en
https://patents.google.com/patent/DE3731850A1/en
https://www.chemicalbook.com/synthesis/3-amino-5-methylisoxazole.htm
https://www.benchchem.com/product/b1408516?utm_src=pdf-body
https://www.benchchem.com/product/b1408516?utm_src=pdf-body
https://www.benchchem.com/product/b1408516?utm_src=pdf-body-img
https://www.benchchem.com/product/b1408516?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1408516?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Biological Activity and Signaling Pathways
There is no specific information in the scientific literature detailing the biological activity or the

mechanism of action of N,N,5-Trimethylisoxazol-3-amine. Consequently, no signaling

pathways involving this compound can be described or visualized.

However, the broader class of isoxazole derivatives is known to exhibit a wide range of

pharmacological activities.[4][5][6][7][8] These activities are highly dependent on the specific

substitutions on the isoxazole ring. Documented biological effects of various isoxazole-

containing compounds include:

Antimicrobial Activity: Many isoxazole derivatives have been investigated for their

antibacterial and antifungal properties.[4][5][6]

Anticancer Activity: Certain substituted isoxazoles have demonstrated cytotoxic effects

against various cancer cell lines.[4][8]

Anti-inflammatory Activity: The isoxazole scaffold is present in some non-steroidal anti-

inflammatory drugs (NSAIDs).[4]

Analgesic and Anticonvulsant Properties: Some isoxazole derivatives have shown effects on

the central nervous system.[4]

Logical Relationship of Isoxazole Biological Screening

For a novel, uncharacterized isoxazole derivative like N,N,5-Trimethylisoxazol-3-amine, a

logical first step in determining its biological activity would be to screen it against a panel of

common assays.
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Initial Biological Screening
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Caption: General workflow for initial biological screening of a novel isoxazole.

Conclusion
N,N,5-Trimethylisoxazol-3-amine (CAS 60148-37-0) remains a poorly characterized

compound in the public scientific domain. While the isoxazole chemical class is of significant

interest in medicinal chemistry due to its diverse biological activities, specific data for this

particular derivative is absent. Further research is required to elucidate its physicochemical

properties, develop synthetic protocols, and investigate its potential pharmacological effects.

Researchers interested in this molecule may need to perform de novo characterization and

biological screening.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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